Cas no 338982-24-4 (5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole)

• Product Name: 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole
• CAS No: 338982-24-4
• MF: C₈H₆BrF₃N₂S
• MW: 299.11084985733
• MDL: MFCD01935938
• CID: 3060942
• PubChem ID: 2773400
• Update Time: 2025-05-21

5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• SCHEMBL13137673
• 5-(bromomethyl)-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• 2M-331S
• 338982-24-4
• AKOS005069948
• MFCD01935938
• MFYGUNWIOIAUJB-UHFFFAOYSA-N
• DTXSID601155666
• 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole

• MDL： MFCD01935938
• Inchi： 1S/C8H6BrF3N2S/c1-14-7-5(2-4(3-9)15-7)6(13-14)8(10,11)12/h2H,3H2,1H3
• InChI Key： MFYGUNWIOIAUJB-UHFFFAOYSA-N
• SMILES： BrCC1=CC2C(C(F)(F)F)=NN(C)C=2S1

Computed Properties

• Exact Mass: 297.93872g/mol
• Monoisotopic Mass: 297.93872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Melting Point: 96-100°C

5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole

Research Brief on 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole (CAS: 338982-24-4)

5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole (CAS: 338982-24-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by a thienopyrazole core with bromomethyl and trifluoromethyl substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

The compound's structural attributes, including the presence of a reactive bromomethyl group and the electron-withdrawing trifluoromethyl moiety, make it an attractive intermediate for further chemical modifications. Researchers have leveraged these features to design and synthesize novel derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole as a key intermediate in the synthesis of potent and selective JAK2 inhibitors, which hold promise for the treatment of myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential antimicrobial activity. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of thienopyrazole derivatives, including those derived from 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole, which exhibited significant activity against drug-resistant bacterial strains. The study highlighted the importance of the bromomethyl group in facilitating further functionalization to optimize antimicrobial efficacy.

From a synthetic chemistry perspective, the compound's reactivity has been a focal point of recent research. A 2024 publication in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction involving 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole, enabling the efficient introduction of diverse aryl and heteroaryl groups. This methodological advancement expands the toolbox for medicinal chemists seeking to explore structure-activity relationships in thienopyrazole-based drug candidates.

Looking ahead, the continued exploration of 5-(Bromomethyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole and its derivatives is expected to yield further insights into its therapeutic potential. Ongoing research is focused on optimizing its pharmacokinetic properties, improving target selectivity, and evaluating its efficacy in preclinical models of various diseases. As the field advances, this compound is likely to remain a valuable scaffold for the discovery of next-generation therapeutics.